N2-Phenoxyacetylguanosine

• Molecular Formula: C18H19N5O7
• Molecular Weight: 417.4 g/mol
• InChI: InChI=1S/C18H19N5O7/c24-6-10-13(26)14(27)17(30-10)23-8-19-12-15(23)21-18(22-16(12)28)20-11(25)7-29-9-4-2-1-3-5-9/h1-5,8,10,13-14,17,24,26-27H,6-7H2,(H2,20,21,22,25,28)
• InChIKey: FOOYAXZEBFXEJD-UHFFFAOYSA-N

N2-Phenoxyacetylguanosine: Ultra-Mild RNA Synthesis Building Block

N2-Phenoxyacetylguanosine is a chemically modified guanosine analog featuring a phenoxyacetyl (Pac) moiety at the exocyclic N2 position . Its molecular formula is C18H19N5O7, with a molecular weight of 417.37 g/mol and a reported melting point of 159–160 °C [1]. Predicted physicochemical properties include a density of 1.76±0.1 g/cm³ and low aqueous solubility of approximately 0.37 g/L at 25 °C [2]. Structurally, the N2-phenoxyacetyl modification distinguishes it from native guanosine, enabling specific applications in nucleic acid synthesis and immunomodulatory research [3].

• [1] ChemSrc. (2018). N2-Phenoxyacetylguanosine (CAS 119824-66-7). Retrieved from https://m.chemsrc.com/baike/1319718.html. View Source
• [2] ChemBlink. (n.d.). N2-Phenoxyacetylguanosine (CAS 119824-66-7). Retrieved from https://w.vw.chemblink.com. View Source
• [3] MedChemExpress. (n.d.). N2-Phenoxyacetylguanosine (CAS 119824-66-7) Product Datasheet. Retrieved from https://www2.medchemexpress.com/n2-phenoxyacetylguanosine.html. View Source

Why N2-Protecting Group Matters for Oligonucleotide Quality

Despite belonging to the broad class of guanosine analogs that may exhibit immunostimulatory activity via Toll-like receptor 7 (TLR7) activation, N2-Phenoxyacetylguanosine possesses a unique N2-phenoxyacetyl (Pac) protecting group that confers markedly different chemical lability compared to conventional acyl protecting groups such as isobutyryl (iBu) [1]. Generic substitution with N2-isobutyrylguanosine or similar protected derivatives will fail to achieve the ultra-mild deprotection kinetics required for synthesizing sensitive, modified oligonucleotides without chain cleavage or base damage [2]. Furthermore, the specific role of the Pac group in enabling efficient solid-phase RNA synthesis distinguishes this compound from other N2-protected guanosine analogs that lack comparable performance in ribozyme or long oligoribonucleotide construction [3].

• [1] Fan, Y., Gaffney, B. L., & Jones, R. A. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. https://doi.org/10.1021/ol049096i. View Source
• [2] Stawinski, J., Strömberg, R., Thelin, M., & Westman, E. (1988). Prevention of chain cleavage in the chemical synthesis of 2′-silylated oligoribonucleotides. Nucleic Acids Research, 16(14), 9285–9298. View Source
• [3] Chaix, C., Molko, D., & Téoule, R. (1989). N-Phenoxyacetylated guanosine and adenosine phosphoramidites in the solid phase synthesis of oligoribonucleotides: Synthesis of a ribozyme sequence. Tetrahedron Letters, 30(1), 71–74. https://doi.org/10.1016/S0040-4039(00)80466-9. View Source

Quantitative Evidence: N2-Phenoxyacetylguanosine vs. Alternatives

Deprotection Kinetics: PAC vs. Isobutyryl Guanosine

The N2-phenoxyacetyl (Pac) protecting group on guanosine is quantitatively more labile than the standard N2-isobutyryl (iBu) protecting group under mild basic deprotection conditions [1]. This increased lability is critical for the synthesis of base-sensitive or modified oligonucleotides that cannot withstand prolonged exposure to strong bases [2].

Evidence Dimension	Relative Deprotection Lability (Half-life ratio)
Target Compound Data	230-fold more labile (Pac-protected guanosine)
Comparator Or Baseline	1.0 (baseline; N2-isobutyrylguanosine, iBu-protected)
Quantified Difference	230× faster deprotection rate
Conditions	Methylamine/ethanol (1.3% methylamine) deprotection solution, room temperature

Why This Matters

This 230-fold lability advantage enables the use of ultra-mild deprotection conditions, preserving sensitive base modifications and reducing chain cleavage in RNA oligonucleotide synthesis.

• [1] Fan, Y., Gaffney, B. L., & Jones, R. A. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. https://doi.org/10.1021/ol049096i. View Source
• [2] Glen Research. (n.d.). UltraMild Base Protection Phosphoramidites and Supports. Retrieved from https://www.glenresearch.com/catalog/category/view/s/ultramild-base-protection-phosphoramidites-and-supports/id/384/?nuceloside=623,640,640&protection_type=324. View Source

Aqueous Ammonia Deprotection: PAC-dG vs. iBu-dG

The N2-phenoxyacetyl (Pac) group on guanosine can be completely removed in under four hours at room temperature using standard ammonium hydroxide or potassium carbonate/methanol conditions [1]. This contrasts sharply with the more robust isobutyryl (iBu) group, which requires significantly longer deprotection times or elevated temperatures to achieve full deprotection [2]. The rapid, room-temperature deprotection of N2-Phenoxyacetylguanosine is a key enabler of the 'UltraMILD' deprotection strategy, which is essential for maintaining the integrity of sensitive oligonucleotide modifications and conjugates [1][3].

Evidence Dimension	Complete Deprotection Time
Target Compound Data	< 4 hours at room temperature
Comparator Or Baseline	Standard isobutyryl (iBu) protecting group requires >16 hours or heating
Quantified Difference	≥ 4× faster complete deprotection
Conditions	Ammonium hydroxide (NH4OH) or 0.05M K2CO3 in methanol, room temperature

Why This Matters

Faster, milder deprotection reduces total synthesis time and minimizes the risk of base damage or chain scission, directly improving yield and quality of sensitive oligonucleotide products.

• [1] Glen Research. (n.d.). UltraMild Base Protection Phosphoramidites and Supports. Retrieved from https://www.glenresearch.com/catalog/category/view/s/ultramild-base-protection-phosphoramidites-and-supports/id/384/?nuceloside=623,640,640&protection_type=324. View Source
• [2] Fan, Y., Gaffney, B. L., & Jones, R. A. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. https://doi.org/10.1021/ol049096i. View Source
• [3] Stawinski, J., Strömberg, R., Thelin, M., & Westman, E. (1988). Prevention of chain cleavage in the chemical synthesis of 2′-silylated oligoribonucleotides. Nucleic Acids Research, 16(14), 9285–9298. View Source

PAC vs. Benzoyl: Acid Depurination Resistance

In a comparative study of 2′-silylated oligoribonucleotide synthesis, the use of phenoxyacetyl (Pac) protection on guanosine and adenosine resulted in 'virtually eliminated' chain cleavage during deprotection, a problem that was 'most severe' with standard ammonium hydroxide treatment of isobutyryl (iBu) protected nucleosides [1]. The quantitative reduction in unwanted cleavage directly correlates with the labile nature of the Pac group, allowing for room-temperature deacylation in saturated methanolic ammonia without detectable degradation [1].

Evidence Dimension	Chain Cleavage Occurrence During Deprotection
Target Compound Data	Undetectable chain cleavage
Comparator Or Baseline	Detectable chain cleavage with iBu-protected guanosine using 3:1 NH4OH:EtOH
Quantified Difference	Elimination of detectable cleavage product
Conditions	Solid-phase synthesized 2′-silylated oligoribonucleotides; deprotection with saturated methanolic ammonia, 8–12 h, room temperature

Why This Matters

For procurement, this evidence demonstrates that N2-Phenoxyacetylguanosine-derived building blocks are essential for producing full-length, intact RNA oligonucleotides, especially long sequences or those with fragile 2′-silyl protections, thereby ensuring research reproducibility and reducing costly synthesis failures.

• [1] Stawinski, J., Strömberg, R., Thelin, M., & Westman, E. (1988). Prevention of chain cleavage in the chemical synthesis of 2′-silylated oligoribonucleotides. Nucleic Acids Research, 16(14), 9285–9298. View Source

Managing PAC-Acetate Exchange During Capping

N2-Phenoxyacetylguanosine, as its corresponding phosphoramidite building block, has been successfully and efficiently applied to the solid-phase synthesis of a 19-nucleotide oligoribonucleotide corresponding to a known ribozyme sequence [1]. This successful construction of a complex, catalytically active RNA molecule serves as a functional benchmark, demonstrating that the N2-Pac protecting group is compatible with and enabling for the synthesis of long, biologically relevant RNA sequences [1][2].

Evidence Dimension	Synthesis Feasibility of a 19-mer Ribozyme
Target Compound Data	Efficient solid-phase synthesis achieved using N2-Pac-guanosine phosphoramidite
Comparator Or Baseline	Not explicitly compared; established as a successful method for a complex RNA target
Quantified Difference	N/A (Successful synthesis of a 19-mer)
Conditions	Solid-phase phosphoramidite method; N-phenoxyacetylated adenosine and guanosine phosphoramidites

Why This Matters

This evidence de-risks procurement for researchers working on RNA-based tools and therapeutics, proving that this specific compound has been validated in the synthesis of a complex, functional RNA target, unlike many uncharacterized or less effective guanosine analogs.

• [1] Chaix, C., Molko, D., & Téoule, R. (1989). N-Phenoxyacetylated guanosine and adenosine phosphoramidites in the solid phase synthesis of oligoribonucleotides: Synthesis of a ribozyme sequence. Tetrahedron Letters, 30(1), 71–74. https://doi.org/10.1016/S0040-4039(00)80466-9. View Source
• [2] Chaix, C., Molko, D., & Téoule, R. (1989). N-Phenoxyacetylated guanosine and adenosine phosphoramidites in the solid phase synthesis of oligoribonucleotides: Synthesis of a ribozyme sequence. Scilit. Retrieved from https://www.scilit.net/publications/4da706cf8bb66e1d59a8396a445f12be. View Source

High-Value Applications of N2-Phenoxyacetylguanosine

RNA Oligo Synthesis with Chemically Labile Modifications

Procure N2-Phenoxyacetylguanosine when your workflow requires ultra-mild, room-temperature deprotection to preserve sensitive base modifications (e.g., fluorescent dyes, biotin, 5-bromo-dU) or 2′-silyl protecting groups in RNA synthesis [1][2]. The 230-fold lability advantage of the Pac group over isobutyryl ensures complete deprotection in under four hours under mild conditions, preventing the chain cleavage and base damage that plague conventional iBu-protected building blocks [1][3].

Ultra-Mild Deprotection for Labeled Oligonucleotides

Prioritize N2-Phenoxyacetylguanosine-derived phosphoramidites for the construction of long oligoribonucleotides (e.g., >30-mers) or those with complex secondary structures [4]. The 'virtually eliminated' chain cleavage during Pac-group deprotection directly translates to higher crude purity and yield of full-length product, reducing the need for difficult HPLC purifications and ensuring the integrity of your final RNA construct [5].

Large-Scale Preparation for Phosphoramidite Synthesis

Utilize N2-Phenoxyacetylguanosine as a research tool to probe the structural requirements for TLR7-dependent immunostimulation by guanosine analogs [6]. While many guanosine analogs share this activity, the defined N2-phenoxyacetyl modification provides a specific molecular probe to dissect structure-activity relationships (SAR) distinct from other N2-substituted analogs, aiding in the rational design of novel immunomodulators .

Phenoxyacetic Anhydride Capping Workflow

Incorporate N2-Phenoxyacetylguanosine into your process development efforts for large-scale oligonucleotide manufacturing. The significantly faster and milder deprotection cycle time (≤4 hours at room temperature vs. >16 hours or heating for iBu) offers a tangible reduction in manufacturing overhead and energy costs, while the enhanced product integrity from reduced side reactions improves overall yield and lowers cost per gram of final API [7][8].

• [1] Fan, Y., Gaffney, B. L., & Jones, R. A. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. https://doi.org/10.1021/ol049096i. View Source
• [2] Glen Research. (n.d.). UltraMild Base Protection Phosphoramidites and Supports. Retrieved from https://www.glenresearch.com/catalog/category/view/s/ultramild-base-protection-phosphoramidites-and-supports/id/384/?nuceloside=623,640,640&protection_type=324. View Source
• [3] Stawinski, J., Strömberg, R., Thelin, M., & Westman, E. (1988). Prevention of chain cleavage in the chemical synthesis of 2′-silylated oligoribonucleotides. Nucleic Acids Research, 16(14), 9285–9298. View Source
• [4] Chaix, C., Molko, D., & Téoule, R. (1989). N-Phenoxyacetylated guanosine and adenosine phosphoramidites in the solid phase synthesis of oligoribonucleotides: Synthesis of a ribozyme sequence. Tetrahedron Letters, 30(1), 71–74. https://doi.org/10.1016/S0040-4039(00)80466-9. View Source
• [5] Stawinski, J., Strömberg, R., Thelin, M., & Westman, E. (1988). Prevention of chain cleavage in the chemical synthesis of 2′-silylated oligoribonucleotides. Nucleic Acids Research, 16(14), 9285–9298. View Source
• [6] MedChemExpress. (n.d.). N2-Phenoxyacetylguanosine (CAS 119824-66-7) Product Datasheet. Retrieved from https://www2.medchemexpress.com/n2-phenoxyacetylguanosine.html. View Source
• [7] Fan, Y., Gaffney, B. L., & Jones, R. A. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. https://doi.org/10.1021/ol049096i. View Source
• [8] Glen Research. (n.d.). Ultramild RNA Phosphoramidites. Retrieved from https://www.glenresearch.com/catalog/category/view/s/ultramild-rna-phosphoramidite/id/810/?nuceloside=640,640&synthesis_step=340. View Source